Cas no 327077-32-7 (5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine)

5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine is a versatile heterocyclic compound featuring a unique 1,3-thiazolo[5,4-c]pyridine structure. This compound exhibits excellent stability and reactivity, making it a valuable tool in organic synthesis. Its 5-benzyl group enhances its solubility and bioavailability, while the thiazole and pyridine rings confer distinct electronic properties, suitable for various synthetic transformations.
5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine structure
327077-32-7 structure
Product Name:5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
CAS No:327077-32-7
MF:C13H15N3S
MW:245.343301057816
MDL:MFCD02654177
CID:1028449
PubChem ID:777906
Update Time:2025-10-16

5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
    • 5-BENZYL-4,5,6,7-TETRAHYDRO-THIAZOLO-[5,4-C]PYRIDIN-2-YLAMINE
    • Thiazolo[5,4-c]pyridin-2-amine, 4,5,6,7-tetrahydro-5-(phenylmethyl)-
    • 5-benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine
    • 5-Benzyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine
    • AC1LFGZ1
    • AC1Q52ZD
    • F0916-1575
    • Oprea1_011549
    • Oprea1_077575
    • 5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
    • 5-Benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-ylamine
    • STK391736
    • EN300-02414
    • MFCD02654177
    • SCHEMBL17934007
    • DB-368252
    • NSC-806401
    • 5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine
    • DTXSID10354642
    • AMY30148
    • 5-Benzyl-4,5,6,7-tetrahydrothiazolo-5,4-c]pyridin-2-ylamine
    • 5-benzyl-4H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
    • Z57036630
    • NSC806401
    • 5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
    • D87828
    • LS-02395
    • 5-benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-{c}]pyridin-2-amine
    • 327077-32-7
    • AKOS000115438
    • CS-0021995
    • ALBB-006720
    • MDL: MFCD02654177
    • Inchi: 1S/C13H15N3S/c14-13-15-11-6-7-16(9-12(11)17-13)8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H2,14,15)
    • InChI Key: MEEFMSOSTHOISQ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1CN(CC1C=CC=CC=1)CC2

Computed Properties

  • Exact Mass: 245.09866866g/mol
  • Monoisotopic Mass: 245.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.4Ų

5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Pricemore >>

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